Cas no 101869-81-2 (1-(2,5-dichlorophenyl)prop-2-en-1-one)

• Product name: 1-(2,5-dichlorophenyl)prop-2-en-1-one
• CAS No: 101869-81-2
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• CID: 1134847
• PubChem ID: 83957868

1-(2,5-dichlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,5-dichlorophenyl)-
• 1-(2,5-dichlorophenyl)prop-2-en-1-one
• EN300-1234268
• 101869-81-2
• AKOS023711759
• 1-(2.5-dichlorophenyl)prop-2-en-1-one

• Inchi： InChI=1S/C9H6Cl2O/c1-2-9(12)7-5-6(10)3-4-8(7)11/h2-5H,1H2
• InChI Key： HVAHJXRHYFFOPV-UHFFFAOYSA-N
• SMILES： C=CC(=O)C1=C(C=CC(=C1)Cl)Cl

Computed Properties

• Exact Mass: 199.9795702g/mol
• Monoisotopic Mass: 199.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,5-dichlorophenyl)prop-2-en-1-one

Comprehensive Overview of 1-(2,5-Dichlorophenyl)prop-2-en-1-one (CAS No. 101869-81-2)

1-(2,5-Dichlorophenyl)prop-2-en-1-one, with the CAS number 101869-81-2, is an organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its dichlorophenyl and propenone functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "1-(2,5-dichlorophenyl)prop-2-en-1-one synthesis," "CAS 101869-81-2 applications," and "propenone derivatives in drug discovery," reflecting its broad utility.

The structural features of 1-(2,5-dichlorophenyl)prop-2-en-1-one include a reactive α,β-unsaturated ketone moiety, which is pivotal in Michael addition reactions and other nucleophilic transformations. This reactivity is frequently explored in the design of bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of this compound to minimize environmental impact, aligning with global sustainability goals.

In agrochemical applications, 1-(2,5-dichlorophenyl)prop-2-en-1-one serves as a precursor for crop protection agents. Its derivatives are investigated for their potential to enhance pest resistance and plant growth regulation. Searches for "dichlorophenyl propenone in agriculture" highlight its relevance in addressing food security challenges. Additionally, the compound's role in material science, such as in the synthesis of polymeric coatings and advanced composites, is another area of growing interest.

The compound's physicochemical properties, including solubility, melting point, and stability, are critical for its handling and application. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 101869-81-2 and ensure its purity. These methods are frequently queried by quality control professionals and researchers seeking to validate their findings.

Emerging discussions in AI-driven drug discovery have further amplified the importance of 1-(2,5-dichlorophenyl)prop-2-en-1-one. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with searches for "machine learning in organic synthesis" and "AI for chemical property prediction," showcasing the intersection of technology and chemistry.

Safety and regulatory compliance are paramount when working with 1-(2,5-dichlorophenyl)prop-2-en-1-one. While it is not classified as a hazardous material, proper laboratory practices and personal protective equipment (PPE) are recommended. Queries such as "safe handling of propenone derivatives" reflect user concerns about workplace safety.

In conclusion, 1-(2,5-dichlorophenyl)prop-2-en-1-one (CAS 101869-81-2) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its unique chemical profile and adaptability to modern research trends ensure its continued relevance in scientific and industrial advancements.